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Compound of Interest

Compound Name: 9-Demethyl FR-901235
Cat. No.: B10822039
Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of 9-
Demethyl FR-901235, a potent spliceosome inhibitor. The information is intended to guide
researchers in designing and executing experiments to investigate the biological effects of this
compound.

Compound Information

9-Demethyl FR-901235 is the 9-demethyl derivative of the immunomodulator FR-901235 and
is known for its antitumor activity.[1] It functions as a spliceosome inhibitor, targeting a critical
component of the cellular machinery responsible for pre-mRNA splicing.
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Property Value Source
Molecular Formula C17H1407 [1112]
Molecular Weight 330.29 g/mol [1][2]
CAS Number 1029520-85-1

Purity >95% by HPLC

Appearance Solid

Long-Term Storage (Solid) -20°C

Mechanism of Action: Spliceosome Inhibition

9-Demethyl FR-901235, like its parent compound FR-901235, is believed to exert its biological
effects through the inhibition of the spliceosome. The spliceosome is a large and dynamic
molecular machine responsible for removing introns from pre-messenger RNA (pre-mRNA), a
critical step in gene expression. The primary target of FR-901235 and related compounds is the
SF3B1 (Splicing Factor 3b Subunit 1) protein, a core component of the U2 small nuclear
ribonucleoprotein (SNRNP).

By binding to SF3B1, 9-Demethyl FR-901235 is thought to interfere with the stable association
of the U2 snRNP with the branch point sequence of the pre-mRNA. This disruption stalls the
assembly of the spliceosome at an early stage, leading to an accumulation of unspliced pre-
MRNA and ultimately inhibiting the production of mature mRNA for a subset of genes. This
disruption of splicing can trigger downstream cellular responses, including cell cycle arrest and
apoptosis, which contribute to its antitumor activity.
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Diagram 1. Proposed mechanism of action for 9-Demethyl FR-901235.

Solution Preparation and Storage
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Proper preparation and storage of 9-Demethyl FR-901235 solutions are critical for maintaining
its stability and ensuring experimental reproducibility.

led Sol | Solubill

Solvent Known Solubility
Dimethyl Sulfoxide (DMSO) Soluble
Methanol Soluble

Note: Quantitative solubility data for 9-Demethyl FR-901235 is not readily available. It is
recommended to start with a small amount of the compound and gradually add the solvent until
it is fully dissolved. Sonication can be used to aid dissolution.

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol provides a general guideline for preparing a stock solution. The final
concentration may need to be adjusted based on the specific experimental requirements.

Materials:

e 9-Demethyl FR-901235 solid

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
 Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

e Sonicator (optional)

Procedure:

o Equilibrate: Allow the vial of solid 9-Demethyl FR-901235 to warm to room temperature
before opening to prevent condensation.
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e Weigh: Accurately weigh a desired amount of the compound. For example, to prepare 1 mL
of a 10 mM stock solution, weigh 3.30 mg of 9-Demethyl FR-901235 (Molecular Weight =

330.29 g/mol ).

o Dissolve: Add the appropriate volume of anhydrous DMSO to the vial containing the

compound. For the example above, add 1 mL of DMSO.

o Mix: Vortex the solution thoroughly until the solid is completely dissolved. If necessary, use a

sonicator for a short period to aid dissolution.

» Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile, amber

microcentrifuge tubes to minimize freeze-thaw cycles and protect from light.

o Store: Store the aliquoted stock solutions as recommended in the table below.

litions f luti

Maximum
) Storage
Solution Type Recommended Notes
Temperature )
Storage Duration
Aliquot to avoid
Stock Solution in repeated freeze-thaw
-20°C Up to 3 months
DMSO cycles. Protect from
light.
o Preferred for longer-
Stock Solution in _
-80°C Up to 6 months term storage. Aliquot
DMSO ;
and protect from light.
The stability of 9-
Demethyl FR-901235
in aqueous solutions
Working Solutions (in 9.8°C Prepare fresh for each  is unknown. It is highly

aqueous media) experiment recommended to
prepare working
dilutions immediately
before use.
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Experimental Protocols

The following are general protocols that can be adapted for use with 9-Demethyl FR-901235. It
Is crucial to determine the optimal concentration and incubation time for each specific cell line
and assay.

Experimental Workflow for In Vitro Studies

In Vitro Experimental Workflow

Prepare 10 mM Stock Solution in DMSO

:

Aliquot and Store at -80°C

:

Prepare Working Dilutions in Culture Medium Culture and Seed Cells

N

Treat Cells with 9-Demethyl FR-901235

:

Incubate for a Defined Period (e.g., 24, 48, 72h)

Perform Downstream Assays (e.g., Cytotoxicity, Splicing Analysis)

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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